Cas no 3229-38-7 (phenyl nitroxide radical)

• Product Name: phenyl nitroxide radical
• CAS No: 3229-38-7
• MF: C₆H₆NO
• MW: 108.117941379547
• CID: 319030
• Update Time: 2023-11-19

phenyl nitroxide radical Chemical and Physical Properties

Names and Identifiers

• Nitroxide, phenyl(7CI,8CI,9CI)
• Anilinooxy
• Benzene hydronitroxyl radical
• Phenyl nitroxide
• Phenylhydronitroxide
• (Anilinooxy)radical
• CID 101944454
• phenyl nitroxide radical

• Inchi： 1S/C6H6NO/c8-7-6-4-2-1-3-5-6/h1-5,7H
• InChI Key： XHHUTJLBSUFJML-UHFFFAOYSA-N
• SMILES： [O]NC1C=CC=CC=1 |^1:0|

Computed Properties

• Exact Mass: 108.045
• Monoisotopic Mass: 108.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 59.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 13